Cas no 26491-08-7 (4-(1-Naphthyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione)

• Product Name: 4-(1-Naphthyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione
• CAS No: 26491-08-7
• MF: C₁₉H₁₅NO₂
• MW: 289.327904939651
• CID: 6801415
• PubChem ID: 3321745
• Update Time: 2025-07-16

4-(1-Naphthyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione Chemical and Physical Properties

Names and Identifiers

• AKOS000366021
• SCHEMBL3187767
• G77167
• 4-naphthalen-1-yl-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• 2-(1-naphthyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione
• 2-(naphthalen-1-yl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione
• 4-(1-naphthyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione
• MLS001197323
• AK-918/01851047
• STK246938
• CHEMBL1886976
• AKOS016038284
• SR-01000439313
• 2-(1-NAPHTHYL)-3A,4,7,7A-TETRAHYDRO-1H-4,7-METHANOISOINDOLE-1,3(2H)-DIONE
• 4-(naphthalen-1-yl)-4-azatricyclo[5.2.1.0(2),?]dec-8-ene-3,5-dione
• HMS2851G08
• 26491-08-7
• SMR000555279
• HMS1610P15
• SR-01000439313-1
• 4-(1-Naphthyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione

• Inchi： 1S/C19H15NO2/c21-18-16-12-8-9-13(10-12)17(16)19(22)20(18)15-7-3-5-11-4-1-2-6-14(11)15/h1-9,12-13,16-17H,10H2
• InChI Key： ZQKAEDZRDAKWCT-UHFFFAOYSA-N
• SMILES： O=C1C2C3C=CC(C3)C2C(N1C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 289.110278721g/mol
• Monoisotopic Mass: 289.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.4Ų

Additional information on 4-(1-Naphthyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione

Comprehensive Analysis of 4-(1-Naphthyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione (CAS No. 26491-08-7)

4-(1-Naphthyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione is a structurally complex organic compound with significant potential in pharmaceutical and material science applications. Its unique tricyclic framework and naphthyl substituent make it a subject of interest for researchers exploring novel drug candidates and advanced functional materials. The compound's CAS No. 26491-08-7 serves as a critical identifier in chemical databases, ensuring precise referencing in academic and industrial contexts.

Recent advancements in heterocyclic chemistry have highlighted the importance of 4-azatricyclo derivatives due to their diverse biological activities. The naphthyl group in this compound enhances its lipophilicity, which is crucial for membrane permeability in drug design. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology research. This aligns with the growing demand for targeted cancer therapies, a frequently searched term in scientific literature and AI-driven platforms.

The compound's tricyclic core exhibits remarkable stability, making it suitable for high-performance polymer applications. In material science, its rigid structure and conjugated system are being explored for organic electronics, such as OLEDs and photovoltaic devices. These applications resonate with current trends in sustainable energy and green chemistry, which dominate academic and industrial discussions.

Synthetic routes to 4-(1-Naphthyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione often involve Diels-Alder reactions or catalytic cyclizations, topics frequently queried in chemical synthesis forums. Optimizing these methods for atom economy and yield improvement remains a key challenge, reflecting the broader push for eco-friendly synthesis in modern chemistry.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques are essential for verifying its structural integrity and purity, critical factors in both research and industrial quality control. The compound's thermal properties are also of interest, particularly for applications requiring heat-resistant materials.

In pharmacological studies, the 4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione core has shown promise as a privileged structure for drug discovery. Its ability to interact with multiple biological targets makes it valuable for developing multifunctional therapeutics, a trending approach in precision medicine. This connects with frequent searches about polypharmacology and drug repurposing strategies.

Environmental considerations for 4-(1-Naphthyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione include its biodegradability and ecotoxicity profile, important factors given the increasing focus on green chemistry principles. Regulatory compliance with REACH and other chemical safety frameworks is another common search topic addressed in recent literature about this compound class.

The commercial availability of CAS No. 26491-08-7 through specialty chemical suppliers facilitates research across multiple disciplines. Its pricing and synthetic scalability are frequently discussed in industrial chemistry circles, particularly regarding process optimization for large-scale production.

Future research directions for this compound may explore its chiral derivatives for asymmetric synthesis or investigate its photophysical properties for sensor applications. These potential developments align with growing interest in smart materials and chiral drugs, ensuring continued relevance in scientific discourse.

In summary, 4-(1-Naphthyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione represents a versatile chemical entity with cross-disciplinary applications. Its study addresses multiple contemporary scientific challenges while offering solutions aligned with current technological and medical needs.